N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-4-14-6-9-16(10-7-14)20(18,19)17-15-8-5-12(2)13(3)11-15/h5-11,17H,4H2,1-3H3
• InChI Key: SUMJKAKBTAJZSJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)S(=O)(=O)NC2=CC(=C(C=C2)C)C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide, also known as Diclofenac, is a non-steroidal anti-inflammatory drug (NSAID) that is widely used in the treatment of pain and inflammation. It was first introduced in 1973 and has since become one of the most commonly prescribed drugs in the world. Diclofenac is available in various formulations, including tablets, capsules, and topical gels.

Mechanism of Action

N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide works by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response, and their inhibition leads to a reduction in pain and inflammation. N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide also has a mild effect on the lipoxygenase pathway, which is involved in the production of leukotrienes.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of cytokines, which are involved in the inflammatory response. It also decreases the expression of adhesion molecules, which play a role in leukocyte recruitment to sites of inflammation. N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide has been shown to have a mild effect on platelet aggregation, which may be beneficial in some cardiovascular conditions.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide is a widely used drug in laboratory experiments due to its well-established mechanism of action and pharmacological effects. It is relatively inexpensive and readily available. However, it has some limitations, including its potential to cause gastrointestinal side effects and its limited efficacy in some patients.

Future Directions

There are several future directions for research on N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide. One area of interest is the development of new formulations that can improve the drug's efficacy and reduce its side effects. Another area of research is the investigation of N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide's potential as an anticancer agent. Additionally, there is a need for further studies on the drug's pharmacokinetics and pharmacodynamics to optimize dosing regimens and improve patient outcomes. Finally, there is a need for more research on the long-term effects of N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide use, particularly in high-risk populations.
Conclusion:
In conclusion, N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide is a widely used NSAID with well-established anti-inflammatory and analgesic properties. It works by inhibiting the activity of COX enzymes and reducing the production of prostaglandins. N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide has been extensively studied for its pharmacological effects and has several advantages and limitations for laboratory experiments. There are several future directions for research on N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide, including the development of new formulations and investigation of its potential as an anticancer agent.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide involves the reaction of 2-[(2,6-dichlorophenyl)amino]benzene-1-sulfonamide with 2-(2,6-dichlorophenyl)acetic acid in the presence of a catalyst. The reaction takes place in a mixture of solvents, including acetic acid, water, and a chlorinated solvent. The final product is obtained after purification and drying.

Scientific Research Applications

N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide has been extensively studied for its anti-inflammatory and analgesic properties. It is commonly used in the treatment of rheumatoid arthritis, osteoarthritis, and other inflammatory conditions. N-(3,4-dimethylphenyl)-4-ethylbenzenesulfonamide has also been shown to have antitumor activity in various cancer cell lines.